Cas no 2138294-44-5 (Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)-)

• Product Name: Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)-
• CAS No: 2138294-44-5
• MF: C₉H₉N₅
• MW: 187.201260328293
• CID: 5280537
• Update Time: 2025-05-19

Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)-

• Inchi： 1S/C9H9N5/c10-14-9-6-12-8(5-13-9)7-2-1-3-11-4-7/h1-6H,10H2,(H,13,14)
• InChI Key： HFMZHLWLICCTLZ-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=C(C2=CC=CN=C2)N=C1

Additional information on Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)-

Recent Advances in the Study of Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)- (CAS: 2138294-44-5) in Chemical Biology and Pharmaceutical Research

Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)- (CAS: 2138294-44-5) is a heterocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyrazine core and hydrazinyl and pyridinyl substituents, has been the subject of numerous studies aimed at exploring its biological activity and pharmacological potential. The following research brief synthesizes the latest findings related to this compound, highlighting its role in drug discovery and development.

Recent studies have focused on the synthesis and optimization of Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)-, with particular emphasis on its potential as a scaffold for the development of novel kinase inhibitors. Kinases are a critical target in oncology and inflammatory diseases, and the structural features of this compound make it a promising candidate for selective kinase modulation. Researchers have employed computational modeling and high-throughput screening to identify derivatives of this compound with enhanced binding affinity and selectivity for specific kinase targets.

In addition to its kinase inhibitory properties, Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)- has shown promise in antimicrobial applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

Another area of active research involves the compound's potential in neurodegenerative disease therapeutics. Preliminary in vitro studies have indicated that Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)- derivatives may modulate pathways associated with protein misfolding and aggregation, which are hallmarks of diseases such as Alzheimer's and Parkinson's. While these findings are still in early stages, they highlight the versatility of this chemical scaffold in addressing diverse therapeutic challenges.

The pharmacokinetic properties of Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)- and its derivatives have also been a focus of recent investigations. Studies have examined absorption, distribution, metabolism, and excretion (ADME) profiles, with particular attention to improving oral bioavailability. Structural modifications, such as the introduction of prodrug moieties, have shown promise in enhancing the compound's metabolic stability and tissue penetration, addressing some of the challenges observed in early development stages.

Looking forward, the research landscape for Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)- appears promising, with several pharmaceutical companies including it in their preclinical pipelines. The compound's structural flexibility allows for diverse modifications, making it a valuable scaffold for medicinal chemistry optimization. Future research directions are likely to focus on target validation, mechanism of action studies, and the development of more potent and selective derivatives for specific therapeutic applications.

In conclusion, Pyrazine, 2-hydrazinyl-5-(3-pyridinyl)- (CAS: 2138294-44-5) represents an exciting area of research in chemical biology and drug discovery. Its demonstrated activities across multiple therapeutic areas, combined with its potential for structural optimization, position it as a compound of significant interest for both academic researchers and pharmaceutical developers. As research progresses, this compound may yield novel therapeutic agents addressing some of medicine's most pressing challenges.